![molecular formula C50H50Cl2O6 B15341923 10-tert-Butyl-8-[3-(10-tert-butyl-10,11-dihydro-9H-benzo[a]xanthen-8-ylmethylene)-2-chloro-cyclohex-1-enylmethylene]-8,9,10,11-tetrahydro-benzo[a]xanthenylium perchlorate](/img/structure/B15341923.png)
10-tert-Butyl-8-[3-(10-tert-butyl-10,11-dihydro-9H-benzo[a]xanthen-8-ylmethylene)-2-chloro-cyclohex-1-enylmethylene]-8,9,10,11-tetrahydro-benzo[a]xanthenylium perchlorate
Description
10-tert-Butyl-8-[3-(10-tert-butyl-10,11-dihydro-9H-benzo[a]xanthen-8-ylmethylene)-2-chloro-cyclohex-1-enylmethylene]-8,9,10,11-tetrahydro-benzo[a]xanthenylium perchlorate is a complex organic compound characterized by its unique structure, which includes multiple tert-butyl groups and a benzo[a]xanthenylium core
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of 10-tert-Butyl-8-[3-(10-tert-butyl-10,11-dihydro-9H-benzo[a]xanthen-8-ylmethylene)-2-chloro-cyclohex-1-enylmethylene]-8,9,10,11-tetrahydro-benzo[a]xanthenylium perchlorate typically involves multiple steps, starting with the preparation of the benzo[a]xanthenylium core. This core is synthesized through a series of condensation reactions involving appropriate precursors. The introduction of tert-butyl groups is achieved through alkylation reactions using tert-butyl halides under controlled conditions. The final step involves the formation of the perchlorate salt by reacting the intermediate with perchloric acid.
Industrial Production Methods: Industrial production of this compound would likely involve optimization
Properties
Molecular Formula |
C50H50Cl2O6 |
|---|---|
Molecular Weight |
817.8 g/mol |
IUPAC Name |
10-tert-butyl-8-[(E)-[3-[(E)-(10-tert-butyl-10,11-dihydro-9H-benzo[a]xanthen-7-ium-8-ylidene)methyl]-2-chlorocyclohex-2-en-1-ylidene]methyl]-10,11-dihydro-9H-benzo[a]xanthene;perchlorate |
InChI |
InChI=1S/C50H50ClO2.ClHO4/c1-49(2,3)38-24-34(47-36(26-38)28-42-40-16-9-7-12-30(40)18-20-44(42)52-47)22-32-14-11-15-33(46(32)51)23-35-25-39(50(4,5)6)27-37-29-43-41-17-10-8-13-31(41)19-21-45(43)53-48(35)37;2-1(3,4)5/h7-10,12-13,16-23,28-29,38-39H,11,14-15,24-27H2,1-6H3;(H,2,3,4,5)/q+1;/p-1 |
InChI Key |
GOUPTVWMKAYGNW-UHFFFAOYSA-M |
Isomeric SMILES |
CC(C)(C)C1CC2=CC3=C(C=CC4=CC=CC=C43)[O+]=C2/C(=C/C5=C(/C(=C/C6=C7C(=CC8=C(O7)C=CC9=CC=CC=C98)CC(C6)C(C)(C)C)/CCC5)Cl)/C1.[O-]Cl(=O)(=O)=O |
Canonical SMILES |
CC(C)(C)C1CC2=CC3=C(C=CC4=CC=CC=C43)[O+]=C2C(=CC5=C(C(=CC6=C7C(=CC8=C(O7)C=CC9=CC=CC=C98)CC(C6)C(C)(C)C)CCC5)Cl)C1.[O-]Cl(=O)(=O)=O |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![ethyl (2E)-2-[5-(ethoxycarbonylamino)-1,2,4-thiadiazol-3-yl]-2-hydroxyiminoacetate](/img/structure/B15341861.png)
